Cas no 823786-21-6 (Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-)

Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]- structure
823786-21-6 structure
Product Name:Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-
CAS No:823786-21-6
MF:C20H19N5O
MW:345.397763490677
CID:706622
PubChem ID:11359930
Update Time:2025-04-19

Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-
    • 4-[[4-[4-(hydroxymethyl)-2,6-dimethylanilino]pyrimidin-2-yl]amino]benzonitrile
    • AKOS015917850
    • FT-0687644
    • AGN-PC-007J6S
    • 823786-21-6
    • starbld0009497
    • SCHEMBL21872272
    • 4-((4-((4-(Hydroxymethyl)-2,6-dimethylphenyl)amino)pyrimidin-2-yl)amino)benzonitrile
    • DTXSID70463562
    • Inchi: 1S/C20H19N5O/c1-13-9-16(12-26)10-14(2)19(13)24-18-7-8-22-20(25-18)23-17-5-3-15(11-21)4-6-17/h3-10,26H,12H2,1-2H3,(H2,22,23,24,25)
    • InChI Key: QYMDCCDRTJHJIB-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C)C(=C(C)C=1)NC1C=CN=C(NC2C=CC(C#N)=CC=2)N=1

Computed Properties

  • Exact Mass: 345.15896025g/mol
  • Monoisotopic Mass: 345.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 93.9Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 601.8°C at 760 mmHg
  • Flash Point: 317.7°C
  • Refractive Index: 1.67
  • PSA: 97.09000
  • LogP: 3.43948
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